Cas no 38489-76-8 (3,4-(Methylenedioxy)cinnamic acid, pred.trans)

3,4-(Methylenedioxy)cinnamic acid, pred.trans Properties

Names and Identifiers

• (2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic acid
• (2E)-3-(1,3-BENZODIOXOL-5-YL)-2-PROPENOIC ACID,OFF-WHITE SOLID
• 3,4-(Methylenedioxy)cinnamic acid, pred.trans
• 3-benzo[1,3]dioxol-5-yl-acrylic acid
• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, (E)-
• (2e)-3-(1,3-benzodioxol-5-yl)acrylic acid
• 3,4-(METHYLENEDIOXY)CINNAMIC ACID predominantly trans
• 3-(1,3-benzodioxol-5-yl)-2-propenoic acid
• 3-(1,3-Benzodioxol-5-yl)propenoic acid
• (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylic acid;3,4-(Methylenedioxy)cinnamic Acid, predominantly trans
• 3-(1,3-benzodioxol-5-yl)acrylic acid
• 3,4-(Methylenedioxy)cinnamic acid, predominantly trans
• SCHEMBL79427
• C18077
• EN300-331721
• Cinnamic acid, 3,4-(methylenebis(oxy))-
• EN300-16833
• Cinnamic acid, 3,4-(methylenedioxy)-
• JS-3011
• (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoic acid
• NSC-5953
• 3-(3,4-methylenedioxyphenyl) acrylic acid
• (e)-3-benzo[1,3]dioxol-5-yl-acrylic acid
• A4949
• X8H0WPJ08Y
• 3-(1,3-dioxaindan-5-yl)prop-2-enoic acid
• (e)-3-(1,3-benzodioxol-5-yl)-2-propenoic acid
• 3,4-METHYLENEDIOXYCINNAMIC ACID [WHO-DD]
• InChI=1/C10H8O4/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2,(H,11,12)/b4-2
• 38489-76-8
• BB 0221182
• W-107380
• 3-Piperonylacrylic Acid
• CS-W010709
• BDBM50486070
• Q27155410
• CS-002/03843060
• s11884
• Acetic acid, piperonylidene-
• 3-(Benzo[d][1,3]dioxol-5-yl)acrylic acid
• M0634
• F2191-0041
• 3-(3,4-Methylenedioxyphenyl)propenoic acid
• NS00049336
• Z56789057
• (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylic acid
• Methylenedioxycinnamic acid
• UNII-X8H0WPJ08Y
• HMS1397A21
• 3,4-(Methylenedioxy)cinnamic acid, predominantly trans, 99%
• DTXSID80901400
• CHEMBL1173153
• AKOS000120493
• HY-W009993
• 3,4-Methylenedioxycinnamic acid
• piperonyl acrylic acid
• (2E)-3-(1,3-dioxaindan-5-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-
• (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylicacid
• 3,4-Methylenedioxybenzene-3-acrylic acid
• 3,4-(METHYLENEDIOXY)CINNAMIC ACID
• 2373-80-0
• CHEBI:81482
• NCGC00182231-01
• 3,4-Methylenedioxy Cinnamic Acid
• PD169669
• (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid
• MFCD00005837
• [(5-Bromo-1-pyrazolyl)sulfonyl]dimethylamine
• 3,4-METHYLENEDIOXYCINNAMIC ACID, (E)-
• 3,4-methylendioxycinnamic acid
• (2E)a3a(2Ha1,3aBenzodioxola5ayl)propa2aenoic acid
• (2E)-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid
• ALBB-011737
• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, (2E)-
• STK020097
• TS-09982
• BBL012089
• +Expand

• MDL： MFCD00005837
• InChIKey： QFQYZMGOKIROEC-DUXPYHPUSA-N
• Inchi： InChI=1S/C10H8O4/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2,(H,11,12)/b4-2+
• SMILES： C1=CC2=C(C=C1/C=C/C(=O)O)OCO2

Computed Properties

• Exact Mass: 192.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.146999
• Heavy Atom Count: 14
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 38

Experimental Properties

• LogP: 1.51310
• PSA: 55.76000
• Boiling Point: 361.5±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 148.9±12.8 °C
• Density: 1.410